7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C27H25N5O3
• Molecular Weight: 467.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-5-methyl-7-(4-phenylmethoxyphenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H25N5O3/c1-18-24(26(33)31-22-10-6-7-11-23(22)34-2)25(32-27(30-18)28-17-29-32)20-12-14-21(15-13-20)35-16-19-8-4-3-5-9-19/h3-15,17,25H,16H2,1-2H3,(H,31,33)(H,28,29,30)
• InChI Key: IYJNFRBBOCHXIU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=CN2)C3=CC=C(C=C3)OCC4=CC=CC=C4)C(=O)NC5=CC=CC=C5OC
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OCC4=CC=CC=C4)C(=O)NC5=CC=CC=C5OC

Description

7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a compound that belongs to the class of pyrimidine derivatives. It has been synthesized using various methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins involved in cancer cell growth or bacterial cell wall synthesis.
Biochemical and physiological effects
Studies have shown that 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide can cause various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells and reduce the production of inflammatory cytokines in immune cells. It has also been found to inhibit the growth of bacterial cells by disrupting their cell wall synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide in lab experiments include its potent anticancer and antimicrobial activities, as well as its relatively low toxicity. However, its limitations include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for the research on 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and bacterial infections. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, future studies could focus on improving its solubility and bioavailability to enhance its therapeutic efficacy.
Conclusion
In conclusion, 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a promising compound that has shown potent anticancer, antimicrobial, and anti-inflammatory activities. Its synthesis method has been reported in various research articles, and its mechanism of action is not fully understood. Future research could focus on its potential therapeutic applications, mechanism of action, and improving its solubility and bioavailability.

Synthesis Methods

The synthesis of 7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has been reported in various research articles. One of the methods involves the reaction of 2-amino-5-methylpyrimidine-4-carboxylic acid with 4-(benzyloxy)benzaldehyde and 2-methoxyaniline in the presence of acetic anhydride and triethylamine. The reaction mixture is stirred at room temperature for several hours, and the resulting solid is filtered and purified using column chromatography to obtain the final product.

Scientific Research Applications

7-[4-(benzyloxy)phenyl]-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory activities. In one study, it was found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Another study reported its antibacterial activity against gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pneumoniae.